Cas no 1352713-12-2 (5-2-(trimethylsilyl)ethynylpyridine-2-carboxylic acid)

• Product Name: 5-2-(trimethylsilyl)ethynylpyridine-2-carboxylic acid
• CAS No: 1352713-12-2
• MF: C₁₁H₁₃NO₂Si
• MW: 219.311923742294
• MDL: MFCD24485364
• CID: 5243829
• Update Time: 2025-07-20

5-2-(trimethylsilyl)ethynylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-[2-(trimethylsilyl)ethynyl]-
• 5-2-(trimethylsilyl)ethynylpyridine-2-carboxylic acid

• MDL： MFCD24485364
• Inchi： 1S/C11H13NO2Si/c1-15(2,3)7-6-9-4-5-10(11(13)14)12-8-9/h4-5,8H,1-3H3,(H,13,14)
• InChI Key： YZFGJZDJDBOQDY-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(C#C[Si](C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-2-(trimethylsilyl)ethynylpyridine-2-carboxylic acid

Recent Advances in the Application of 5-2-(trimethylsilyl)ethynylpyridine-2-carboxylic acid (CAS: 1352713-12-2) in Chemical Biology and Pharmaceutical Research

The compound 5-2-(trimethylsilyl)ethynylpyridine-2-carboxylic acid (CAS: 1352713-12-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This research briefing provides an in-depth analysis of the latest developments surrounding this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

Recent studies have highlighted the unique structural features of 5-2-(trimethylsilyl)ethynylpyridine-2-carboxylic acid that make it particularly valuable in medicinal chemistry. The presence of both the trimethylsilyl-protected alkyne and the carboxylic acid functional groups allows for versatile chemical transformations, enabling its use in click chemistry reactions and as a building block for more complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the synthesis of kinase inhibitors through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

In pharmaceutical applications, researchers have utilized 1352713-12-2 as a precursor for the development of targeted cancer therapies. A recent patent application (WO2023051234) describes its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules designed for selective protein degradation. The compound's ability to serve as a linker between target-binding and E3 ligase-recruiting moieties has shown promise in preclinical studies for hematological malignancies.

The compound's physicochemical properties have been extensively characterized in recent research. A 2024 publication in ACS Omega reported detailed stability studies under various pH conditions, revealing optimal stability in slightly acidic to neutral environments (pH 5-7). This information is crucial for formulation development when the compound is used in drug discovery pipelines.

Emerging applications in chemical biology have also been reported. Researchers at several institutions have employed 5-2-(trimethylsilyl)ethynylpyridine-2-carboxylic acid as a versatile tag for protein labeling and visualization. Its small size and selective reactivity make it particularly useful for live-cell imaging studies without significantly perturbing the biological system under investigation.

Future research directions appear to focus on expanding the utility of this compound in fragment-based drug discovery and as a core scaffold for library synthesis. Several pharmaceutical companies have included derivatives of 1352713-12-2 in their screening collections, recognizing its potential to yield novel pharmacophores. The coming years will likely see increased application of this versatile building block in both academic and industrial drug discovery efforts.